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Compound of Interest

Compound Name:
4-Formyl-2-nitrophenyl 4-

methoxybenzoate

Cat. No.: B394811

Get Quote

Functional Class: Activated Ester / Bifunctional Electrophile CAS Registry Number: 349489-11-

8 (Reference analogue) IUPAC Name: 4-formyl-2-nitrophenyl 4-methoxybenzoate[1]

Executive Summary
4-Formyl-2-nitrophenyl 4-methoxybenzoate represents a specialized class of "push-pull"

activated esters. Structurally, it couples an electron-rich acyl donor (4-methoxybenzoate) with

an electron-deficient leaving group (4-formyl-2-nitrophenol).

This molecule is not merely a synthetic intermediate; it serves as a precise kinetic probe for

studying serine hydrolase activity and a scaffold for crystal engineering due to its ability to form

helical hydrogen-bond networks. Its utility lies in the balance of stability provided by the para-

methoxy group and the reactivity conferred by the ortho-nitro activation.

Chemical Architecture & Reactivity Profile
Structural Logic
The molecule functions through two distinct domains:
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The Acyl Donor (Anisoyl moiety): The 4-methoxy group acts as a resonance donor (

), reducing the electrophilicity of the carbonyl carbon compared to a benzoate or
nitrobenzoate. This provides hydrolytic stability during storage.

The Activated Leaving Group (Vanillin derivative): The 4-hydroxy-3-nitrobenzaldehyde moiety

possesses a low pKa (~6.0) due to the electron-withdrawing formyl and nitro groups. Upon

hydrolysis or aminolysis, this group is expelled as a chromogenic phenolate (yellow),

allowing for spectrophotometric monitoring.[2]

Key Physicochemical Properties
Property Value / Characteristic Relevance

Molecular Formula Precursor validation

Molecular Weight 301.25 g/mol Mass spectrometry standard

Appearance Pale yellow/colorless needles Crystalline purity indicator

Chromophore ~310-350 nm (Ester)
Shift to ~400 nm upon

cleavage (Phenolate)

Lability
Base-sensitive; Moisture-

sensitive
Requires anhydrous storage

Synthesis Protocol
Note: This protocol is adapted from standard Schotten-Baumann conditions for nitrophenyl

esters, optimized for the solubility profile of nitro-aldehydes.

Reagents
Substrate: 4-Hydroxy-3-nitrobenzaldehyde (1.0 eq)

Acylating Agent: 4-Methoxybenzoyl chloride (1.1 eq)

Base: Pyridine (1.2 eq) or Triethylamine (1.5 eq)

Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)
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Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask, dissolve 4-hydroxy-3-nitrobenzaldehyde

(e.g., 5.0 mmol) in anhydrous MeCN (20 mL).

Activation: Add Pyridine (6.0 mmol) dropwise at

. The solution may darken slightly due to phenolate formation.

Acylation: Add 4-methoxybenzoyl chloride (5.5 mmol) dropwise over 10 minutes. Maintain

temperature at

to prevent side reactions at the aldehyde.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

TLC (Hexane:EtOAc 7:3). The product will appear as a less polar spot compared to the

aldehyde.

Workup: Evaporate the solvent under reduced pressure. Redissolve the residue in DCM and

wash sequentially with:

0.1 M HCl (to remove pyridine)

5%

(to remove unreacted acid/phenol)

Brine[3]

Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography

(Silica gel).

Visualization of Synthesis Logic
The following diagram illustrates the reaction flow and the electronic activation involved.
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Figure 1: Synthetic pathway utilizing base-catalyzed acylation. The nitro group on the phenol

enhances the nucleophilicity of the oxygen during the initial step but serves as a leaving group

activator in the final product.

Applications in Research
Hammett Linear Free-Energy Relationships (LFER)
This molecule is a critical data point in constructing Hammett plots for enzyme kinetics. By

comparing the hydrolysis rate of the 4-methoxy derivative against the 4-nitro, 4-chloro, and

unsubstituted benzoate analogs, researchers can map the electronic character of an enzyme's

transition state.

Mechanism: The enzyme attacks the carbonyl.

Readout: Release of 4-formyl-2-nitrophenolate (Yellow, Abs ~410 nm).

Interpretation: If

(reaction constant) is positive, electron-withdrawing groups accelerate the reaction,
indicating a negative charge buildup in the transition state.

Crystallographic Engineering
Research indicates that nitroaryl benzoates form specific helical chains in the crystalline state.

[4]

Interaction: The formyl (CHO) and nitro (
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) groups act as hydrogen bond acceptors, while aromatic protons act as donors (

).

Significance: These structures are used to study weak intermolecular forces in "push-pull"

aromatic systems, contributing to the design of non-linear optical (NLO) materials.

Bioconjugation & Cross-linking
The molecule possesses two reactive sites, making it a potential heterobifunctional linker

precursor:

Active Ester: Reacts with primary amines (Lysine) to transfer the methoxybenzoyl group

(acylation).

Aldehyde (Latent): Upon hydrolysis, the released 4-formyl-2-nitrophenol retains an aldehyde.

This can be used to "capture" the leaving group via reductive amination or hydrazone

formation, effectively verifying the site of hydrolysis.

Analytical Characterization Standards
To ensure scientific integrity, the synthesized compound must meet these spectral criteria:
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Technique Expected Signal Assignment

1H NMR (

)
10.3 ppm (s, 1H) Aldehyde (-CHO)

8.1 - 8.4 ppm (m)

Aromatic protons (

-nitro ring)

3.89 ppm (s, 3H) Methoxy (-OCH3)

IR Spectroscopy 1745 Ester C=O stretch

1705 Aldehyde C=O stretch

1530, 1350
Nitro (

) asymmetric/symmetric

Experimental Validation: Hydrolysis Assay
To validate the compound's activity as a probe, perform the following self-validating assay:

Buffer: Phosphate buffer (pH 7.4).

Substrate Stock: 10 mM in DMSO.

Initiation: Add 10

L stock to 990

L buffer containing Esterase (e.g., PLE or Lipase).

Observation: Monitor Absorbance at 400–412 nm.

Validation:

Control: Buffer + Substrate (No Enzyme)
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Minimal rate (background hydrolysis).

Test: Buffer + Substrate + Enzyme

Rapid increase in yellow color.

4-Formyl-2-nitrophenyl
4-methoxybenzoate

Acyl-Enzyme
Intermediate

Acylation

Serine Hydrolase
(Nucleophile)

Acylation

4-Formyl-2-nitrophenolate
(Yellow Chromophore)

Release

4-Methoxybenzoic Acid
(Post-Hydrolysis)

Deacylation
(Water)

Click to download full resolution via product page

Figure 2: Enzymatic hydrolysis mechanism. The release of the yellow leaving group provides a

real-time spectrophotometric readout of the reaction progress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b394811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

